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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dicyclohexyl ketone, a colorless to light yellow liquid with a sweet, fruity odor, presents itself

as a viable high-temperature solvent for various chemical syntheses.[1] Its high boiling point

and low volatility make it particularly suitable for reactions requiring elevated temperatures.[1]

This technical guide provides a comprehensive overview of the physical and chemical

properties of dicyclohexyl ketone, its potential applications in organic synthesis, and a

generalized framework for its use in a laboratory setting. While noted for its utility in the

production of pharmaceuticals and agrochemicals, it is important to highlight that detailed,

specific experimental protocols for its use as a high-temperature solvent in common named

reactions are not extensively documented in readily available scientific literature and patents.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of a solvent is paramount for

its effective and safe use in synthesis. The key properties of dicyclohexyl ketone are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₂O [2]

Molecular Weight 194.31 g/mol

CAS Number 119-60-8 [1]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 266.4 °C at 760 mmHg

138 °C at 13 mmHg

135 °C at 5 mmHg

Melting Point 17 °C

Density 0.97 g/cm³

Flash Point 123.4 °C

Vapor Pressure 0.00868 mmHg at 25 °C

Solubility

Sparingly soluble in water.

Soluble in chloroform and

methanol.

Thermal Stability
Stable under recommended

storage conditions.

When heated to

decomposition, it emits acrid

and irritating fumes.

Dicyclohexyl Ketone in High-Temperature Synthesis
The utility of dicyclohexyl ketone as a high-temperature solvent stems from its high boiling

point, which allows for reactions to be conducted at temperatures exceeding those achievable

with more common solvents. This can be advantageous for reactions with high activation

energies, such as certain cyclizations, decarboxylations, or rearrangements.

2.1. Potential Applications
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While specific, detailed protocols are scarce, the properties of dicyclohexyl ketone suggest its

potential applicability in several types of high-temperature reactions:

Ullmann Condensation: These copper-catalyzed coupling reactions often require high

temperatures (frequently in excess of 210 °C) and polar, high-boiling solvents. Dicyclohexyl
ketone's boiling point falls within the appropriate range for such transformations.

Decarboxylation Reactions: The removal of a carboxyl group as carbon dioxide can often be

facilitated by heat. For substrates requiring high temperatures for efficient decarboxylation,

dicyclohexyl ketone could serve as a suitable medium.

Cyclization and Rearrangement Reactions: Intramolecular reactions that require significant

thermal energy to overcome activation barriers are potential candidates for being carried out

in dicyclohexyl ketone.

2.2. Advantages and Disadvantages

Advantages:

High Boiling Point: Enables access to a wide range of reaction temperatures.

Low Volatility: Reduces solvent loss through evaporation during prolonged heating and

minimizes worker exposure to vapors.

Chemical Stability: As a ketone, it is generally stable and less reactive than ester- or amide-

based high-boiling solvents under many conditions.

Disadvantages:

Limited Documented Applications: The lack of a substantial body of published, detailed

experimental procedures can make it challenging to predict its performance and optimize

reaction conditions.

Potential for Side Reactions: The ketone functionality, although generally stable, could

potentially participate in side reactions under specific high-temperature conditions, especially

in the presence of strong bases or nucleophiles.
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Product Isolation: Its high boiling point can complicate product isolation via distillation if the

product itself is also high-boiling.

2.3. Comparison with Other High-Temperature Solvents

The choice of a high-temperature solvent is critical and depends on the specific requirements

of the reaction. Below is a comparison of the boiling points of dicyclohexyl ketone with other

common high-temperature solvents.

Solvent Boiling Point (°C at 760 mmHg)

Dicyclohexyl Ketone 266.4

Diphenyl ether 259

Ethylene glycol 197.3

Diethylene glycol 245

N-Methyl-2-pyrrolidone (NMP) 202

Dimethyl sulfoxide (DMSO) 189

Sulfolane 285

Experimental Protocols: A Generalized Approach
Due to the scarcity of specific published experimental protocols using dicyclohexyl ketone as

a high-temperature solvent, this section provides a generalized workflow. This should be

adapted based on the specific requirements of the reaction being considered.

3.1. General Experimental Workflow

The following diagram illustrates a typical workflow for conducting a high-temperature reaction

using a solvent such as dicyclohexyl ketone.
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General Workflow for High-Temperature Synthesis

Preparation

Reaction

Work-up and Purification

Assemble and dry glassware

Add reactants, catalyst, and dicyclohexyl ketone

Inert atmosphere (e.g., N2 or Ar)

Heat to desired temperature (e.g., 180-250 °C)

Monitor reaction progress (TLC, GC, LC-MS)

Cool reaction mixture

Upon completion

Quench reaction (if necessary)

Extract product with an immiscible solvent

Wash organic phase

Dry and concentrate organic phase

Purify product (e.g., chromatography, recrystallization)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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